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Compound of Interest

Compound Name: Z3-Dodecenyl E2-butenoate

Cat. No.: B1352934

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of Z3-
Dodecenyl E2-butenoate, a female sex pheromone of the sweet potato weevil (Cylas
formicarius) used in agricultural research. Adherence to these protocols is essential for
minimizing risks and maintaining a safe research environment.

Chemical and Physical Properties

A summary of the key quantitative data for Z3-Dodecenyl E2-butenoate is presented below.
This information is critical for assessing the potential hazards and determining the appropriate
handling procedures.
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Property Value Source
Molecular Formula C16H2802 [1112]
Molecular Weight 252.4 g/mol [1][2]
Typically supplied as a solution
Appearance ) [1]
in ethanol
Purity >98% [1]

- DMSO: ~30 mg/mLDimethyl
Solubility . [1]
formamide: ~30 mg/mL

Storage Temperature -20°C [1]

Stability > 2 years at -20°C [1]

Note: Specific toxicity data such as LD50 or LC50 values for Z3-Dodecenyl E2-butenoate are
not readily available in the searched resources. It is recommended to treat the substance as
potentially hazardous.

Experimental Protocols: Proper Disposal
Procedures

The following procedures are based on the guidelines provided in the Safety Data Sheet (SDS)
for Z3-Dodecenyl E2-butenoate.[3]

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure that the following personal protective equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol
formation, a NIOSH-approved respirator is recommended.
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2. Spill Management:

In the event of a spill, follow these steps:

o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

» Remove all sources of ignition.

e Use spark-proof tools and explosion-proof equipment.[3]

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

o Collect the absorbed material into a suitable, closed container for disposal.[3]

e Do not allow the chemical to enter drains or waterways.[3]

3. Waste Disposal:

The disposal of Z3-Dodecenyl E2-butenoate and its containers must be conducted in
accordance with all applicable local, state, and federal regulations.

e Unused Product: Collect the chemical in a suitable, labeled, and closed container for
disposal.[3]

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbents, gloves, etc.)
should be placed in a sealed container and disposed of as hazardous waste.

o Method of Disposal: It is recommended to arrange for disposal by a licensed professional
waste disposal service. Discharge into the environment must be avoided.[3]

4. First-Aid Measures in Case of Accidental Exposure:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Consult a doctor.[3]
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 After skin contact: Wash off immediately with soap and plenty of water. Remove
contaminated clothing. Consult a doctor if irritation persists.[3]

 After inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Consult a doctor.

» After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a doctor or poison control center immediately.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Z3-Dodecenyl
E2-butenoate.
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Caption: Disposal workflow for Z3-Dodecenyl E2-butenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. targetmol.com [targetmol.com]

 To cite this document: BenchChem. [Safe Disposal of Z3-Dodecenyl E2-butenoate: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352934#z3-dodecenyl-e2-butenoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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